Cas no 42432-57-5 (3-(3,4,5-trimethoxyphenyl)prop-2-en-1-amine)

• Product Name: 3-(3,4,5-trimethoxyphenyl)prop-2-en-1-amine
• CAS No: 42432-57-5
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5234681
• PubChem ID: 63970286
• Update Time: 2025-05-20

3-(3,4,5-trimethoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine, 3-(3,4,5-trimethoxyphenyl)-
• 3-(3,4,5-Trimethoxyphenyl)prop-2-en-1-amine
• 3-(3,4,5-trimethoxyphenyl)prop-2-en-1-amine

• Inchi： 1S/C12H17NO3/c1-14-10-7-9(5-4-6-13)8-11(15-2)12(10)16-3/h4-5,7-8H,6,13H2,1-3H3
• InChI Key： VIGFQENHJVVNEW-UHFFFAOYSA-N
• SMILES： C(N)C=CC1=CC(OC)=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(3,4,5-trimethoxyphenyl)prop-2-en-1-amine

Recent Advances in the Study of 3-(3,4,5-Trimethoxyphenyl)prop-2-en-1-amine (CAS: 42432-57-5)

The compound 3-(3,4,5-trimethoxyphenyl)prop-2-en-1-amine (CAS: 42432-57-5) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This molecule, characterized by its trimethoxyphenyl and propenylamine functional groups, has been investigated for its diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

One of the key areas of research has been the anticancer activity of 3-(3,4,5-trimethoxyphenyl)prop-2-en-1-amine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on tubulin polymerization, a critical process in cell division. The study revealed that the compound binds to the colchicine-binding site of tubulin, disrupting microtubule dynamics and leading to cell cycle arrest in the G2/M phase. These findings suggest that 3-(3,4,5-trimethoxyphenyl)prop-2-en-1-amine could serve as a promising lead compound for the development of novel antimitotic agents.

In addition to its anticancer properties, recent research has highlighted the anti-inflammatory potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(3,4,5-trimethoxyphenyl)prop-2-en-1-amine significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The study proposed that the compound's mechanism of action involves the inhibition of the NF-κB signaling pathway, a key regulator of inflammatory responses. These results underscore its potential as a therapeutic agent for inflammatory diseases.

The synthetic optimization of 3-(3,4,5-trimethoxyphenyl)prop-2-en-1-amine has also been a focus of recent investigations. A 2023 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route for this compound, utilizing a Horner-Wadsworth-Emmons (HWE) reaction followed by reductive amination. This method offers improved scalability and purity compared to traditional approaches, making it more suitable for large-scale production and further pharmacological studies.

Despite these promising findings, challenges remain in the development of 3-(3,4,5-trimethoxyphenyl)prop-2-en-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 3-(3,4,5-trimethoxyphenyl)prop-2-en-1-amine (CAS: 42432-57-5) represents a versatile scaffold with significant potential in drug discovery. Its diverse biological activities, coupled with recent advances in synthetic methodologies, position it as a valuable candidate for further investigation. Future research should focus on optimizing its therapeutic profile and advancing it through preclinical development.